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Compound of Interest

Compound Name: Ac4ManNAz

Cat. No.: B605121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-azidoacetylmannosamine-tetraacylated (Ac4ManNAz) is a powerful and widely used

metabolic labeling agent for the non-radioactive detection and analysis of glycans. This cell-

permeable, unnatural monosaccharide derivative enables the introduction of a bioorthogonal

azide group into the sialic acid biosynthetic pathway. Once metabolized, the azido-modified

sialic acids are incorporated into cellular and secreted glycoproteins and glycolipids. The azide

group serves as a chemical handle for subsequent covalent conjugation with probes via highly

selective bioorthogonal reactions, such as the Staudinger ligation or copper-catalyzed and

copper-free "click chemistry".[1][2] This allows for the visualization, tracking, and proteomic

analysis of glycoconjugates in living cells and organisms without the safety and disposal

concerns associated with radioactive labels.[3]

Chemical and Physical Properties
Ac4ManNAz, with the chemical formula C16H22N4O10, is a tetra-O-acetylated derivative of N-

azidoacetylmannosamine.[4] The peracetylation enhances its cell permeability, allowing it to

readily cross the cell membrane.[5]
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Property Value

Chemical Formula C16H22N4O10

Molecular Weight 430.37 g/mol

CAS Number 361154-30-5

Appearance White solid

Solubility
Soluble in DMSO and dimethylformamide

(approx. 2 mg/ml); slightly soluble in ethanol.

Sources:[4][6][7]

Mechanism of Action: Metabolic Incorporation
The core of Ac4ManNAz's function lies in its ability to hijack the cell's natural sialic acid

biosynthetic pathway. Once inside the cell, cytosolic esterases cleave the acetyl groups,

releasing N-azidoacetylmannosamine (ManNAz).[5][8] ManNAz is then processed by the same

enzymatic machinery as its natural counterpart, N-acetylmannosamine (ManNAc), and is

ultimately converted to the azido-sugar CMP-SiaNAz.[8] Sialyltransferases then incorporate

this modified sialic acid (SiaNAz) onto the termini of N-glycans, O-glycans, and glycolipids on

the cell surface and on secreted proteins.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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